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Compound of Interest

Compound Name: MM0299

Cat. No.: B3986473 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and proper

disposal of laboratory chemicals is a critical component of laboratory safety and responsible

chemical handling. This document provides essential, immediate safety and logistical

information for the disposal of MM0299, a selective and cell-penetrant inhibitor of lanosterol

synthase.

Summary of Safety and Disposal Information
The following table summarizes key quantitative and safety data for MM0299, based on

available product information.
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Parameter Value Source

CAS Number 474255-10-2 [1][2]

Molecular Formula C₂₆H₂₃NO₅ [1]

Molecular Weight 429.46 g/mol [1]

Appearance White to beige powder [1][2]

Solubility DMSO: 2 mg/mL [1][2]

Storage Temperature -10 to -25°C [1][2]

GHS Hazard Classification
Not a hazardous substance or

mixture

Storage Class 11 - Combustible Solids [1][2]

WGK (Water Hazard Class)
WGK 3 (highly hazardous to

water)
[1][2]

Experimental Protocols
While specific experimental protocols for the use of MM0299 will vary depending on the

research application, the disposal procedures outlined below are broadly applicable. The key

consideration for disposal is the non-hazardous classification of the pure substance. However,

it is imperative to consider that any solutions or mixtures containing MM0299 may have

different disposal requirements based on the other components.

Step-by-Step Disposal Procedures
1. Unused or Expired MM0299 (Solid Powder):

Step 1: Evaluation: Confirm that the MM0299 is in its pure, solid form and has not been

contaminated with other hazardous materials.

Step 2: Packaging: Ensure the container is securely sealed and properly labeled.

Step 3: Disposal: As a non-hazardous solid, small quantities of pure MM0299 can typically

be disposed of in the regular laboratory solid waste stream. However, it is best practice to
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consult your institution's specific guidelines for non-hazardous chemical waste. For larger

quantities, or if institutional policy requires it, package the material for pickup by your

institution's environmental health and safety (EHS) office.

2. MM0299 Solutions (e.g., in DMSO):

Step 1: Hazard Assessment: The disposal of MM0299 solutions is dictated by the hazards of

the solvent. For example, a solution of MM0299 in DMSO is considered a chemical waste

due to the properties of DMSO.

Step 2: Collection: Collect the waste solution in a designated, properly labeled, and sealed

waste container. The container should be compatible with the solvent used.

Step 3: Labeling: The waste container must be labeled with the full chemical names of all

components, including "MM0299" and the solvent (e.g., "Dimethyl Sulfoxide"), and their

approximate concentrations.

Step 4: Storage: Store the waste container in a designated satellite accumulation area until it

is collected by your institution's EHS department.

3. Contaminated Labware (e.g., pipette tips, tubes, gloves):

Step 1: Segregation: Separate labware contaminated with pure, solid MM0299 from that

contaminated with MM0299 solutions.

Step 2: Solid Waste Contaminated with Pure MM0299: This can typically be disposed of in

the regular laboratory solid waste.

Step 3: Solid Waste Contaminated with MM0299 Solutions: This waste should be placed in a

designated solid chemical waste container, as it is contaminated with the solvent. The

container should be clearly labeled with the chemical contaminants.

Step 4: Disposal: The solid chemical waste container should be sealed and disposed of

through your institution's EHS program.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of MM0299 and its

associated waste streams.

Waste Generation
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Contaminated Labware

Regular Lab Solid Waste  Non-Hazardous

Liquid Chemical Waste  Solvent is Hazardous
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Click to download full resolution via product page

Caption: MM0299 Disposal Decision Workflow.

Disclaimer: This information is intended as a guide and should be supplemented by your

institution's specific safety and disposal protocols. Always consult your organization's

Environmental Health and Safety (EHS) department for definitive guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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